Cas no 610758-70-8 (2-(2-chlorophenyl)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 2-(2-chlorophenyl)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 610758-70-8
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 6136921
• PubChem ID: 2926736
• Update Time: 2024-03-01

2-(2-chlorophenyl)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• 2-(2-chlorophenyl)-6-methylchroman-4-one
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-2,3-dihydro-6-methyl-
• 610758-70-8
• AKOS002163884
• 2-(2-chlorophenyl)-6-methyl-2,3-dihydrochromen-4-one
• Cambridge id 7112987
• F1190-0499
• AKOS022092970
• Oprea1_149372

• Inchi： 1S/C16H13ClO2/c1-10-6-7-15-12(8-10)14(18)9-16(19-15)11-4-2-3-5-13(11)17/h2-8,16H,9H2,1H3
• InChI Key： CSLHIUUMNJOKKV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)OC2=CC=C(C)C=C2C(=O)C1

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 422.8±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones